Cas no 5669-74-9 (4,5-Isoxazoledione, 3-methyl-, 4-[(3-methylphenyl)hydrazone])

• Product Name: 4,5-Isoxazoledione, 3-methyl-, 4-[(3-methylphenyl)hydrazone]
• CAS No: 5669-74-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1602982
• Update Time: 2024-09-11

4,5-Isoxazoledione, 3-methyl-, 4-[(3-methylphenyl)hydrazone] Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazoledione, 3-methyl-, 4-[(3-methylphenyl)hydrazone]
• 4,5-Isoxazoledione, 3-methyl-, 4-[2-(3-methylphenyl)hydrazone]

• Inchi： 1S/C11H11N3O2/c1-7-4-3-5-9(6-7)12-13-10-8(2)14-16-11(10)15/h3-6,12H,1-2H3
• InChI Key： USTIZBVPKJXMPK-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=NNC2=CC=CC(C)=C2)C(C)=N1

Computed Properties

• Exact Mass: 217.085
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 172 °C(Solv: ethanol (64-17-5); benzene (71-43-2))
• Boiling Point: 311.4±35.0 °C(Predicted)
• pka: 9.99±0.40(Predicted)